Cas no 144598-75-4 (Paliperidone)

• Product Name: Paliperidone
• CAS No: 144598-75-4
• MF: C₂₃H₂₇FN₄O₃
• MW: 426.483888864517
• MDL: MFCD00871802
• CID: 64865
• PubChem ID: 115237
• Update Time: 2026-04-02

Paliperidone Chemical and Physical Properties

Names and Identifiers

• Paliperidone
• 9-Hydroxyrisperidone
• 6,7,8,9-Tetrahydro-3-(2-(4-(6-fluro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-9-hydroxy-2-methyl-4H-pyrido[2,1-a]pyrimidin-4-one
• Racemic Paliperidone
• 9-Hydroxyrisperidone solution
• rac 9-Hydroxy Risperidone
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• 6,7,8,9-Tetrahydro-3-(2-(4-(6-fluro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-9-hydroxy-2-methy...
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• (R)-9-Hydroxy Risperidone
• DSSTox_RID_83250
• DSSTox_CID_28985
• DSSTox_GSID_49059
• (R)-paliperidone
• 9-(R)-Paliperidone
• Paliperidone (Invega)
• (+)-9-Hydroxyrisperidone
• Tox21_113609
• Tox21_113609_1
• API0010393
• AM84407
• AB01562960_01
• A808242
• (9R)-3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrah
• Invega (TN)
• BDBM50252513
• (9RS)-3-(2-(4-(6-Fluoro-1,2-benzoisoxazol-3-yl)piperidin-1-yl)ethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• 3-[2-[4-(6-Fluoro-1,2-Benzisoxazol-3-yl)-1-Piperidinyl]Ethyl]-9-Hydroxy-6,7,8,9-Tetrahydro-2-Methyl-4H-Pyrido[1,2-a]-Pyrimidin-4-One
• s1724
• Tox21_500562
• EN300-119503
• (9RS)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• KS-1279
• Q-101425
• rac-3-(2-(4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl)ethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• 9 OH risperidone
• Q423292
• Paliperidone [USAN:INN:BAN:JAN]
• AKOS016339656
• HMS3743M09
• Paliperidone (JAN/USP/INN)
• FT-0670102
• (9RS)-3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl))ethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• DB01267
• rac-paliperidone
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
• RISPERIDONE IMPURITY C (EP IMPURITY)
• MLS004773953
• JNS-007ER
• Z1521553597
• Invega
• RISPERIDONE IMPURITY, 9-HYDROXYRISPERIDONE- [USP IMPURITY]
• AC-1282
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 9 Hydroxy risperidone
• CHEBI:83804
• SR-02000000862
• PALIPERIDONE [EMA EPAR]
• PALIPERIDONE [VANDF]
• PALIPERIDONE [MART.]
• FT-0600425
• LP00562
• SR-02000000862-3
• R-76477
• BRD-A99888680-001-04-6
• 838F01T721
• 4H-Pyrido(2,1-a)pyrimidin-4-one, 6,7,8,9-tetrahydro-3-(2-(4-(6-fluro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-9-hydroxy-2-methyl-
• racemic paliperidone
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol- 3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hy droxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• FT-0670101
• C23H27FN4O3
• RISPERIDONE IMPURITY, 9-HYDROXYRISPERIDONE-(USP IMPURITY)
• GTPL7258
• CS-0386
• SCHEMBL436689
• N05AX13
• PALIPERIDONE [USP-RS]
• C21516
• 9 Hydroxyrisperidone
• SMR001456280
• Risperidone impurity, 9-hydroxyrisperidone-
• NSC-759623
• CHEMBL1621
• HB1798
• 3-(2-(4-(6-FLUORO-1,2-BENZISOXAZOL-3-YL)-1-PIPERIDINYL)ETHYL)-6,7,8,9-TETRAHYDRO-9-HYDROXY-2-METHYL-4H-PYRIDO(1,2-A)PYRIMIDIN-4-ONE
• (RS)-paliperidone
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
• HY-A0019
• PALIPERIDONE [USP MONOGRAPH]
• 144598-75-4 (free base)
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
• L023985
• AKOS025392164
• NCGC00261247-01
• NCGC00186014-01
• 9-hydroxy risperidone
• BP164223
• NCGC00186014-12
• 3-(2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• 9-Hydroxyrisperidone, 1mg/ml in Methanol
• BCP02338
• 144598-75-4
• 3-[ 2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin4-one
• 4H-yrido[1,2-]yrimidin-4-ne, 3-2-4-(6-luoro-1,2-enzisoxazol-3-l)-1-iperidinyl]thyl]-6,7,8,9-etrahydro-9-ydroxy-2-ethyl-
• AS-13860
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Paliperidone, United States Pharmacopeia (USP) Reference Standard
• 3-[ 2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]-pyrimidin-4-one
• Paliperidone, >=98% (HPLC)
• PB27526
• (9RS)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (9-Hydroxyrisperidone)
• PALIPERIDONE [ORANGE BOOK]
• CHEBI:82978
• PALIPERIDONE [WHO-DD]
• PALIPERIDONE (MART.)
• DTXSID7049059
• HMS3261B06
• 9-OH-risperidone
• Paliperidone- Bio-X
• BCPP000132
• PALIPERIDONE [JAN]
• NSC 759623
• Risperidone-M 9-hydroxy
• D05339
• (+/-)-3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• paliperidonum
• RISPERIDONE IMPURITY C [EP IMPURITY]
• CCG-221866
• P1897
• SDCCGSBI-0633730.P001
• R 76477
• PALLIPERIDONE
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, 9-Hydroxyrisperidone
• Paliperidone [INN]
• HMS3887K15
• **See P141000**
• Paliperidona
• 9-Hydroxyrisperidone 1.0 mg/ml in Methanol
• RO76477
• BCP9001047
• PALIPERIDONE (USP-RS)
• PALIPERIDONE [MI]
• (+-)-paliperidone
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8-tetrahydro-9-hydroxy-2-methyl-
• UNII-838F01T721
• MFCD00871802
• HSDB 8148
• PALIPERIDONE [USAN]
• AKOS005266713
• 3-{2-[4-(6-fluoro-1,2-benzoisoxazol-3-yl)-1-piperidinyl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-pyrido[1,2-alpha]pyrimidin-4-one
• PALIPERIDONE (USP MONOGRAPH)
• PMXMIIMHBWHSKN-UHFFFAOYSA-N
• RO-76477
• 3-(2-(4-(6-fluoro-3-(1,2-benzisoxazolyl))-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• AMY24885
• 3-(2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• BRD-A99888680-001-03-8

• MDL： MFCD00871802
• Inchi： 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3
• InChI Key： PMXMIIMHBWHSKN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3C(CCCN3C2=O)O)CC1

Computed Properties

• Exact Mass: 426.20700
• Monoisotopic Mass: 426.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 181-186°C
• Boiling Point: 612.3°C at 760 mmHg
• Flash Point: 9℃
• Refractive Index: 1.692
• Solubility: DMSO: soluble2mg/mL, clear (warmed)
• PSA: 84.39000
• LogP: 3.01920
• Vapor Pressure: No data available

Paliperidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：UV1164720
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on Paliperidone

Paliperidone and CAS No. 144598-75-4: A Comprehensive Overview in Modern Pharmaceutical Research

Paliperidone, chemically known by its CAS number CAS No. 144598-75-4, is a significant compound in the field of psychiatric pharmaceuticals. As a derivative of risperidone, it has garnered considerable attention for its unique pharmacological properties and therapeutic applications. This introduction delves into the compound's chemical structure, pharmacological mechanisms, clinical applications, and the latest research findings that underscore its importance in contemporary medicine.

The molecular structure of Paliperidone (CAS No. 144598-75-4) is characterized by its high affinity for serotonin and dopamine receptors, particularly the D2 and 5-HT2A receptors. This selectivity contributes to its efficacy in treating various psychiatric disorders while minimizing side effects associated with other antipsychotics. The compound's chemical formula, (1-[2-(4-fluorophenyl)-ethyl]-4-(4-fluorobenzyl)piperazine), reflects its complex yet well-studied molecular architecture, which has been optimized over years of research to enhance its pharmacokinetic profile.

In recent years, Paliperidone has been extensively studied for its role in managing schizophrenia and schizoaffective disorders. Clinical trials have demonstrated its superior efficacy compared to traditional antipsychotics, with a lower incidence of extrapyramidal symptoms and weight gain. The extended-release formulation of Paliperidone, marketed under the brand name Invega Sustenna, allows for once-monthly intramuscular injections, providing patients with greater convenience and adherence to treatment regimens.

The pharmacological activity of CAS No. 144598-75-4 is primarily attributed to its potent antagonism of D2 receptors in the mesolimbic pathway, which is crucial for regulating mood and behavior. Additionally, its interaction with 5-HT2A receptors helps mitigate some of the adverse effects seen with first-generation antipsychotics. These mechanisms have been further explored in preclinical studies, where Paliperidone has shown promise in models of cognitive dysfunction and negative symptoms associated with schizophrenia.

Recent advancements in neuroimaging techniques have provided insights into how CAS No. 144598-75-4 affects brain regions implicated in psychiatric disorders. Studies using positron emission tomography (PET) have revealed that Paliperidone preferentially binds to D2 receptors in the striatum, a region critical for motor control and reward processing. This preferential binding pattern may explain its efficacy in reducing both positive and negative symptoms of schizophrenia without significant motor side effects.

The development of novel delivery systems for Paliperidone has been a focal point of recent research. Intramuscular long-acting injectables (LAIs) have revolutionized treatment adherence by reducing the frequency of dosing from daily oral administration to monthly injections. This innovation has been particularly beneficial for patients who struggle with oral medication compliance or have limited access to healthcare providers.

Emerging evidence also suggests that CAS No. 144598-75-4 may have potential applications beyond traditional antipsychotic therapy. Research indicates that it could modulate inflammatory pathways in the brain, which may be relevant in conditions such as bipolar disorder and major depressive disorder. These findings open new avenues for exploring the therapeutic potential of Paliperidone in broader psychiatric conditions.

The safety profile of Paliperidone has been thoroughly evaluated through extensive clinical trials involving diverse patient populations. Common side effects include dizziness, sedation, and akathisia, but these are generally mild to moderate in severity. Long-term studies have not identified any significant organ toxicity or major metabolic disturbances associated with chronic use of CAS No. 144598-75-4.

The regulatory landscape for Paliperidone has evolved alongside growing evidence of its benefits and safety profile. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have approved it for various indications based on robust clinical data supporting its efficacy and tolerability.

In conclusion, Paliperidone (CAS No. 144598-75-4) represents a significant advancement in the treatment of psychiatric disorders due to its potent receptor binding properties, favorable side effect profile, and innovative delivery systems. Ongoing research continues to uncover new therapeutic applications and refine our understanding of its mechanisms of action, ensuring that it remains at the forefront of psychiatric pharmaceuticals.